Quaternium-15 Quaternium-15 1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride is a cream-colored powder. (NTP, 1992)
Quaternium-15 is a quaternary ammonium salt used as a surfactant and preservative in many products including cosmetics. It is an anti-microbial agent by virtue of being a formaldehyde releaser, however this can also cause contact dermatitis, a symptom of an allergic reaction, especially in those with sensitive skin. In 2005, Quaternium-15 was named in the top 15 most frequently positive allergens identified in patch tests by the North American Contact Dermatitis Group (NACDG). Sensitivity to Quaternium-15 may be identified with a clinical patch test.
Brand Name: Vulcanchem
CAS No.: 4080-31-3
VCID: VC21300445
InChI: InChI=1S/C9H16ClN4.ClH/c10-2-1-3-14-7-11-4-12(8-14)6-13(5-11)9-14;/h1-2H,3-9H2;1H/q+1;/p-1
SMILES: C1N2CN3CN1C[N+](C2)(C3)CC=CCl.[Cl-]
Molecular Formula: C9H16ClN4.Cl
C9H16Cl2N4
Molecular Weight: 251.15 g/mol

Quaternium-15

CAS No.: 4080-31-3

Cat. No.: VC21300445

Molecular Formula: C9H16ClN4.Cl
C9H16Cl2N4

Molecular Weight: 251.15 g/mol

* For research use only. Not for human or veterinary use.

Quaternium-15 - 4080-31-3

Specification

Description 1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride is a cream-colored powder. (NTP, 1992)
Quaternium-15 is a quaternary ammonium salt used as a surfactant and preservative in many products including cosmetics. It is an anti-microbial agent by virtue of being a formaldehyde releaser, however this can also cause contact dermatitis, a symptom of an allergic reaction, especially in those with sensitive skin. In 2005, Quaternium-15 was named in the top 15 most frequently positive allergens identified in patch tests by the North American Contact Dermatitis Group (NACDG). Sensitivity to Quaternium-15 may be identified with a clinical patch test.
CAS No. 4080-31-3
Molecular Formula C9H16ClN4.Cl
C9H16Cl2N4
Molecular Weight 251.15 g/mol
IUPAC Name 1-(3-chloroprop-2-enyl)-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane;chloride
Standard InChI InChI=1S/C9H16ClN4.ClH/c10-2-1-3-14-7-11-4-12(8-14)6-13(5-11)9-14;/h1-2H,3-9H2;1H/q+1;/p-1
Standard InChI Key UKHVLWKBNNSRRR-UHFFFAOYSA-M
Isomeric SMILES C1N2CN3CN1C[N+](C2)(C3)C/C=C\Cl.[Cl-]
SMILES C1N2CN3CN1C[N+](C2)(C3)CC=CCl.[Cl-]
Canonical SMILES C1N2CN3CN1C[N+](C2)(C3)CC=CCl.[Cl-]
Boiling Point Decomposes above 60 °C
Colorform Cream colored powder
White- to cream-colored powde
Melting Point 178-210 °C

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